Cas no 877822-87-2 ((S)-2-Fluoropropan-1-ol)

• Product Name: (S)-2-Fluoropropan-1-ol
• CAS No: 877822-87-2
• MF: C₃H₇FO
• MW: 78.0854847431183
• MDL: MFCD13176609
• CID: 2855517
• PubChem ID: 11528331
• Update Time: 2025-07-22

(S)-2-Fluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Fluoropropan-1-ol
• 1-Propanol, 2-fluoro-, (2S)-
• EN300-2513455
• MFCD13176609
• WKXZJCKWUCBECD-VKHMYHEASA-N
• 877822-87-2
• 102-002-8
• (2S)-2-fluoro-1-propanol

• MDL： MFCD13176609
• Inchi： 1S/C3H7FO/c1-3(4)2-5/h3,5H,2H2,1H3/t3-/m0/s1
• InChI Key： WKXZJCKWUCBECD-VKHMYHEASA-N
• SMILES： F[C@@H](C)CO

Computed Properties

• Exact Mass: 78.048093005Da
• Monoisotopic Mass: 78.048093005Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 22.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 20.2Ų